Cas no 1803853-31-7 (2,5-Diiodo-4-fluoromandelic acid)

• Product Name: 2,5-Diiodo-4-fluoromandelic acid
• CAS No: 1803853-31-7
• MF: C₈H₅FI₂O₃
• MW: 421.930850744247
• CID: 4942223
• Update Time: 2025-10-30

2,5-Diiodo-4-fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Diiodo-4-fluoromandelic acid

• Inchi： 1S/C8H5FI2O3/c9-4-2-5(10)3(1-6(4)11)7(12)8(13)14/h1-2,7,12H,(H,13,14)
• InChI Key： YPCPBYBQARTDMZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1C(C(=O)O)O)I)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5

Additional information on 2,5-Diiodo-4-fluoromandelic acid

2,5-Diiodo-4-fluoromandelic Acid: A Comprehensive Overview

The compound CAS No. 1803853-31-7, commonly referred to as 2,5-Diiodo-4-fluoromandelic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes iodine and fluorine substituents at specific positions on the mandelic acid backbone. Mandelic acid itself is a derivative of benzene with a hydroxyl group and a carboxylic acid group, making it a versatile platform for further functionalization.

Recent studies have highlighted the potential of 2,5-Diiodo-4-fluoromandelic acid in various applications, particularly in the development of novel therapeutic agents. The presence of iodine atoms at positions 2 and 5 introduces significant electronic and steric effects, which can influence the compound's reactivity and bioavailability. Fluorine substitution at position 4 further enhances the molecule's stability and ability to interact with biological systems. These features make it an attractive candidate for use in drug design, where precise control over molecular properties is crucial.

One of the most promising areas of research involving this compound is its role as an intermediate in the synthesis of complex molecules with potential pharmacological activity. For instance, researchers have explored its use in constructing heterocyclic frameworks that are known to exhibit anti-cancer properties. The ability to manipulate the iodine and fluorine substituents allows for fine-tuning of the resulting compounds' selectivity and potency, which is essential in drug discovery.

In addition to its synthetic applications, 2,5-Diiodo-4-fluoromandelic acid has been investigated for its potential as a radiotracer in nuclear medicine. The iodine isotopes present in the molecule can be utilized for imaging purposes, providing insights into metabolic pathways and disease progression. This dual functionality underscores the compound's versatility and highlights its importance in both chemical synthesis and medical diagnostics.

The synthesis of CAS No. 1803853-31-7 involves a series of well-defined steps that ensure high purity and structural integrity. Starting from mandelic acid, the introduction of iodine and fluorine substituents requires precise control over reaction conditions to avoid unwanted side reactions. Modern synthetic methodologies, including catalytic cross-coupling reactions and selective fluorination techniques, have significantly improved the efficiency and scalability of this process.

From a pharmacological perspective, recent studies have focused on understanding the bioavailability and metabolic fate of 2,5-Diiodo-4-fluoromandelic acid. Preclinical data suggest that the compound exhibits favorable absorption profiles and minimal toxicity in experimental models. These findings are particularly encouraging for its potential use as a precursor in drug development programs targeting chronic diseases such as cancer and neurodegenerative disorders.

In conclusion, CAS No. 1803853-31-7, or 2,5-Diiodo-4-fluoromandelic acid, represents a valuable tool in contemporary chemical research. Its unique structure, combined with recent advances in synthetic and pharmacological studies, positions it as a key player in the development of innovative therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to advancements in both academia and industry.